Cas no 56843-79-9 (4-Chloro-2-methylthieno[2,3-d]pyrimidine)

4-Chloro-2-methylthieno[2,3-d]pyrimidine is a heterocyclic compound featuring a thienopyrimidine core with chloro and methyl substituents. This structure offers versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. The chloro group at the 4-position enhances reactivity for nucleophilic substitution, enabling further functionalization, while the methyl group at the 2-position contributes to stability and influences steric and electronic properties. Its rigid fused-ring system is valuable for designing inhibitors or modulators targeting enzyme systems. The compound's high purity and well-defined reactivity profile make it suitable for research and industrial applications in medicinal chemistry and material science.
4-Chloro-2-methylthieno[2,3-d]pyrimidine structure
56843-79-9 structure
Product Name:4-Chloro-2-methylthieno[2,3-d]pyrimidine
CAS No:56843-79-9
MF:C7H5ClN2S
MW:184.645998716354
MDL:MFCD03028468
CID:57029
PubChem ID:818255
Update Time:2025-06-08

4-Chloro-2-methylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2-methylthieno[2,3-d]pyrimidine
    • 4-CHLORO-2-METHYL-THIENO[2,3-D]PYRIMIDINE
    • 2-METHYL-4-CHLOROTHIENO[2,3-D]PYRIMIDINE
    • VYUDXHRVZLZWMP-UHFFFAOYSA-N
    • BCP26786
    • STK966707
    • SBB054647
    • RP24498
    • AB13002
    • HP23051
    • ZB010684
    • ST2405711
    • X0261
    • AM2
    • Z56883011
    • A8126
    • AS-18675
    • FT-0650884
    • J-514975
    • SCHEMBL1367579
    • AC-22985
    • SY259282
    • EN300-44877
    • 56843-79-9
    • 4-Chloro-2-methylthieno[2,3-d]pyrimidine (56843-79-9)
    • J-001631
    • AKOS001055022
    • F1360-0549
    • AM20100396
    • MFCD03028468
    • DTXSID60355927
    • DB-006752
    • MDL： MFCD03028468
    • Inchi： 1S/C7H5ClN2S/c1-4-9-6(8)5-2-3-11-7(5)10-4/h2-3H,1H3
    • InChI Key： VYUDXHRVZLZWMP-UHFFFAOYSA-N
    • SMILES： ClC1=C2C=CSC2=NC(C)=N1

Computed Properties

  • Exact Mass: 183.98600
  • Monoisotopic Mass: 183.986
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.445
  • Melting Point: 85-90°C
  • Boiling Point: 208.1°Cat760mmHg
  • Flash Point: 79.7°C
  • Refractive Index: 1.682
  • PSA: 54.02000
  • LogP: 2.65310

4-Chloro-2-methylthieno[2,3-d]pyrimidine Security Information

4-Chloro-2-methylthieno[2,3-d]pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZD056-250mg
4-Chloro-2-methylthieno[2,3-d]pyrimidine
 56843-79-9 95%
250mg
 102CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZD056-5g
4-Chloro-2-methylthieno[2,3-d]pyrimidine
 56843-79-9 95%
5g
 635CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZD056-100mg
4-Chloro-2-methylthieno[2,3-d]pyrimidine
 56843-79-9 95%
100mg
 50CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZD056-1g
4-Chloro-2-methylthieno[2,3-d]pyrimidine
 56843-79-9 95%
1g
 378.0CNY 2021-08-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C895783-5g
4-Chloro-2-methylthieno[2,3-d]pyrimidine
 56843-79-9 95%
5g
 397.80 2021-05-17
Matrix Scientific
084084-1g
4-Chloro-2-methylthieno[2,3-d]pyrimidine, 97%
 56843-79-9 97%
1g
 $892.00 2023-09-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZD056-50mg
4-Chloro-2-methylthieno[2,3-d]pyrimidine
 56843-79-9 95%
50mg
 54.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZD056-200mg
4-Chloro-2-methylthieno[2,3-d]pyrimidine
 56843-79-9 95%
200mg
 126.0CNY 2021-08-04
TRC
C368935-50mg
4-Chloro-2-methylthieno[2,3-d]pyrimidine
 56843-79-9
50mg
 $ 87.00 2023-09-08
TRC
C368935-100mg
4-Chloro-2-methylthieno[2,3-d]pyrimidine
 56843-79-9
100mg
 $ 123.00 2023-09-08

4-Chloro-2-methylthieno[2,3-d]pyrimidine Production Method

4-Chloro-2-methylthieno[2,3-d]pyrimidine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:56843-79-9)4-Chloro-2-methylthieno[2,3-d]pyrimidine
Order Number:A8126
Stock Status:in Stock
Quantity:10.0g/25.0g/50.0g/100.0g/250.0g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:07
Price ($):213.0/412.0/653.0/1116.0/1884.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:56843-79-9)4-Chloro-2-methylthieno[2,3-d]pyrimidine
A8126
Purity:99%/99%/99%/99%/99%
Quantity:10.0g/25.0g/50.0g/100.0g/250.0g
Price ($):213.0/412.0/653.0/1116.0/1884.0
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